Cas no 1805501-65-8 (Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1805501-65-8
• MF: C₁₂H₉BrF₃NO₂S
• MW: 368.169571638107
• CID: 4796456
• Update Time: 2025-08-02

Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9BrF3NO2S/c1-2-19-9(18)5-7-3-4-8(6-17)11(10(7)13)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： GMNOEJGFFPMTKR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=CC=1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.2
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate

Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1805501-65-8): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1805501-65-8) is a highly versatile intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique combination of bromine, cyano, and trifluoromethylthio functionalities, has gained significant attention due to its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving this compound.

The chemical structure of Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate is noteworthy for its complexity and functional diversity. The presence of a bromine atom at the 2-position, a cyano group at the 4-position, and a trifluoromethylthio group at the 3-position on the phenyl ring provides a rich platform for further chemical modifications. These functionalities are crucial for the compound's reactivity and its potential to serve as a building block in the synthesis of more complex molecules.

One of the key applications of Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate is in the development of pharmaceuticals targeting various diseases. Recent studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro.

The synthesis of Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate involves several well-established chemical reactions. One common approach is to start with a substituted benzene derivative and sequentially introduce the bromine, cyano, and trifluoromethylthio groups through selective functionalization steps. The final esterification step to form the ethyl acetate derivative can be achieved using standard esterification conditions. This synthetic route has been optimized to yield high purity and yield, making it suitable for large-scale production.

In addition to its use as an intermediate in pharmaceutical synthesis, Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate has also found applications in other areas of chemical research. For example, it has been utilized as a starting material for the synthesis of novel materials with unique electronic and optical properties. The trifluoromethylthio group, in particular, imparts significant electronic effects that can be harnessed for various technological applications.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and reactivity of Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate. Quantum mechanical calculations have provided insights into the electronic structure and stability of this compound, guiding experimental efforts to optimize its synthesis and derivatization. These computational tools have also been instrumental in predicting the biological activity of derivatives derived from this intermediate.

The safety and environmental impact of Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate are important considerations in its use as an intermediate. While it is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure workplace safety and environmental protection. Researchers and industrial chemists are encouraged to consult relevant safety data sheets (SDS) for detailed information on handling and storage.

In conclusion, Ethyl 2-bromo-4-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1805501-65-8) is a valuable intermediate with a wide range of applications in pharmaceutical synthesis and other areas of chemical research. Its unique chemical structure and functional diversity make it an attractive starting material for the development of novel compounds with diverse biological activities. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying the importance of this compound in the field.